Cas no 1493-51-2 (1,3-Bis(4-Fluorophenyl)-1,3-Propanedione)

• Product Name: 1,3-Bis(4-Fluorophenyl)-1,3-Propanedione
• CAS No: 1493-51-2
• MF: C₁₅H₁₀F₂O₂
• MW: 260.235511302948
• MDL: MFCD00054467
• CID: 181360
• PubChem ID: 73896
• Update Time: 2025-04-23

1,3-Bis(4-Fluorophenyl)-1,3-Propanedione Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(4-fluorophenyl)propane-1,3-dione
• 1,3-bis(4-fluorophenyl)-1,3-Propanedione
• 1,3-Propanedione,1,3-bis(4-fluorophenyl)-
• 1,3-Bis(4-fluorophenyl)-1,3-propandione
• 1,3-Propanedione, 1,3-bis(p-fluorophenyl)-
• 1,3-Bis-(4-fluoro-phenyl)-propane-1,3-dione
• A925413
• Z2106593769
• CS-0240789
• EN300-230092
• 1,3-Bis(4-fluorophenyl)-1,3-propanedione #
• 1,3-Bis-(4-fluoro-phenyl)-1,3-propanedione
• AKOS000311301
• 1493-51-2
• NCGC00339705-01
• AB01332087-02
• MFCD00054467
• BS-42506
• SCHEMBL2491432
• DTXSID6061731
• 1,3-Bis-(4-fluoro-phenyl)-1,3-propandione
• 1,3-Propanedione, 1,3-bis(4-fluorophenyl)-
• 1,3-Bis(4-Fluorophenyl)-1,3-Propanedione

• MDL： MFCD00054467
• Inchi： 1S/C15H10F2O2/c16-12-5-1-10(2-6-12)14(18)9-15(19)11-3-7-13(17)8-4-11/h1-8H,9H2
• InChI Key： MMDLTXGEZNHAOV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CC(C1C=CC(=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 260.0649
• Monoisotopic Mass: 260.064886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.267
• Boiling Point: 402.3°C at 760 mmHg
• Flash Point: 153.1°C
• Refractive Index: 1.554
• PSA: 34.14

1,3-Bis(4-Fluorophenyl)-1,3-Propanedione Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 1,3-Bis(4-Fluorophenyl)-1,3-Propanedione

1,3-Bis(4-fluorophenyl)propane-1,3-dione (CAS No. 1493-51-2): Properties, Applications, and Market Insights

1,3-Bis(4-fluorophenyl)propane-1,3-dione (CAS No. 1493-51-2) is a specialized organic compound belonging to the class of fluorinated diketones. This compound has garnered significant attention in recent years due to its unique chemical properties and versatile applications in pharmaceuticals, materials science, and specialty chemicals. With the increasing demand for fluorinated compounds in high-performance applications, 1,3-Bis(4-fluorophenyl)propane-1,3-dione has become a subject of interest for researchers and industry professionals alike.

The molecular structure of 1,3-Bis(4-fluorophenyl)propane-1,3-dione features two fluorophenyl groups attached to a propane-1,3-dione backbone, which imparts distinct electronic and steric properties. This configuration makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of pharmaceutical active ingredients and advanced materials. The presence of fluorine atoms enhances the compound's stability and reactivity, making it suitable for various cross-coupling reactions and catalytic processes.

One of the most prominent applications of 1,3-Bis(4-fluorophenyl)propane-1,3-dione is in the pharmaceutical industry, where it serves as a key building block for drug discovery and development. Researchers have explored its potential in designing enzyme inhibitors and receptor modulators, particularly for targets related to metabolic disorders and neurological conditions. The compound's ability to act as a chelating agent also makes it useful in the formulation of metal-based therapeutics.

In the field of materials science, 1,3-Bis(4-fluorophenyl)propane-1,3-dione has shown promise in the development of high-performance polymers and coating materials. Its incorporation into polymer matrices can enhance thermal stability, chemical resistance, and optical properties. Recent studies have investigated its role in creating luminescent materials for optoelectronic devices, aligning with the growing demand for energy-efficient technologies and smart materials.

The synthesis of 1,3-Bis(4-fluorophenyl)propane-1,3-dione typically involves Friedel-Crafts acylation or Claisen condensation reactions using appropriate fluorinated precursors. Researchers continue to explore more efficient and sustainable synthetic routes, including catalytic methods and green chemistry approaches, to meet the increasing demand while minimizing environmental impact. These developments align with current industry trends toward sustainable chemical production and green synthesis.

From a market perspective, the demand for 1,3-Bis(4-fluorophenyl)propane-1,3-dione is expected to grow steadily, driven by its expanding applications in life sciences and advanced materials. The compound's niche status and specialized applications contribute to its premium pricing in the fine chemicals market. Industry analysts project increased research activity around this compound, particularly in emerging fields such as bioimaging probes and molecular electronics.

Quality control and characterization of 1,3-Bis(4-fluorophenyl)propane-1,3-dione are critical aspects of its commercial production. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. These quality assurance measures are particularly important for pharmaceutical applications where stringent regulatory requirements must be met.

Recent scientific literature has highlighted several novel derivatives and analogs of 1,3-Bis(4-fluorophenyl)propane-1,3-dione, expanding its potential applications. Researchers are investigating modified versions with enhanced solubility, bioavailability, or specific functional properties. These developments reflect the ongoing innovation in fluorinated organic compounds and their importance in modern chemistry.

Storage and handling of 1,3-Bis(4-fluorophenyl)propane-1,3-dione require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this material. These safety considerations are part of broader industry efforts to promote responsible chemical handling and laboratory safety practices.

As research continues to uncover new applications for 1,3-Bis(4-fluorophenyl)propane-1,3-dione, its role in scientific and industrial contexts is likely to expand. The compound represents an excellent example of how fluorinated building blocks contribute to advancements in multiple disciplines, from medicine to materials engineering. Future developments may focus on optimizing its synthetic accessibility and exploring novel derivatives with tailored properties for specific applications.